Cas no 1805562-16-6 (3,4-Bis(trifluoromethyl)-5-cyanobenzyl bromide)

• Product Name: 3,4-Bis(trifluoromethyl)-5-cyanobenzyl bromide
• CAS No: 1805562-16-6
• MF: C₁₀H₄BrF₆N
• MW: 332.039882659912
• CID: 4791888
• Update Time: 2025-10-29

3,4-Bis(trifluoromethyl)-5-cyanobenzyl bromide Chemical and Physical Properties

Names and Identifiers

• 3,4-Bis(trifluoromethyl)-5-cyanobenzyl bromide

• Inchi： 1S/C10H4BrF6N/c11-3-5-1-6(4-18)8(10(15,16)17)7(2-5)9(12,13)14/h1-2H,3H2
• InChI Key： FOKFLXNXLKKOMG-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C#N)C(C(F)(F)F)=C(C(F)(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 341
• XLogP3: 4
• Topological Polar Surface Area: 23.8

Additional information on 3,4-Bis(trifluoromethyl)-5-cyanobenzyl bromide

3,4-Bis(trifluoromethyl)-5-cyanobenzyl bromide: A Comprehensive Overview

The compound 3,4-Bis(trifluoromethyl)-5-cyanobenzyl bromide (CAS No: 1805562-16-6) is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique molecular structure, which includes a benzyl ring substituted with two trifluoromethyl groups at the 3 and 4 positions and a cyano group at the 5 position, along with a bromine atom attached to the benzyl carbon. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it highly versatile in various chemical reactions and industrial processes.

Recent studies have highlighted the importance of trifluoromethyl groups in modulating the electronic properties of aromatic compounds. These groups are known to enhance the stability of molecules due to their strong electron-withdrawing effects, which can significantly influence reactivity in synthetic chemistry. Similarly, the cyano group at the 5 position further contributes to the electron-deficient nature of the benzene ring, making it an excellent substrate for nucleophilic aromatic substitution reactions. This property has been extensively exploited in the synthesis of bioactive compounds and advanced materials.

The synthesis of 3,4-Bis(trifluoromethyl)-5-cyanobenzyl bromide involves a multi-step process that typically begins with the preparation of a suitable aromatic precursor. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste. For instance, researchers have reported the use of palladium-catalyzed cross-coupling reactions to introduce trifluoromethyl groups onto aromatic rings with high precision and selectivity.

In terms of applications, this compound has found significant use in drug discovery programs targeting various therapeutic areas such as oncology, inflammation, and infectious diseases. The benzyl bromide functional group is particularly valuable in Suzuki-Miyaura couplings, which are widely used to construct biologically active heterocycles. Additionally, the presence of both trifluoromethyl and cyano groups makes this compound an ideal building block for constructing complex molecular architectures with tailored pharmacokinetic profiles.

Recent research has also explored the potential of 3,4-Bis(trifluoromethyl)-5-cyanobenzyl bromide in materials science. For example, its use as a monomer in polymer synthesis has led to the development of advanced polymeric materials with enhanced thermal stability and mechanical properties. The electron-withdrawing nature of its substituents contributes to improved charge transport properties, making it a promising candidate for applications in organic electronics.

From an environmental standpoint, understanding the fate and behavior of 3,4-Bis(trifluoromethyl)-5-cyanobenzyl bromide in various ecosystems is crucial for assessing its potential impact on human health and the environment. Recent studies have focused on its biodegradation pathways under aerobic and anaerobic conditions, as well as its mobility in soil and water systems. These findings are essential for developing effective strategies for waste management and pollution control.

In conclusion, 3,4-Bis(trifluoromethyl)-5-cyanobenzyl bromide (CAS No: 1805562-16-6) is a versatile compound with a wide range of applications across multiple industries. Its unique molecular structure enables it to participate in diverse chemical transformations, making it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an even more significant role in shaping future advancements in chemistry and materials science.